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Compound of Interest

Compound Name: Scandine

Cat. No.: B12325887

Essential Safety and Handling Guide for
Scandine

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance based on currently available information.
Scandine is a substance for research and development purposes only, and its toxicological
properties have not been fully investigated.[1][2] It is crucial to handle this chemical with the
utmost caution, treating it as potentially hazardous. Always consult your institution's safety
protocols and a qualified safety professional before handling.

Immediate Safety and Logistics

Due to the limited safety data available for Scandine, a conservative approach to handling is
essential. The following personal protective equipment (PPE) and handling procedures are
recommended to minimize potential exposure.

1.1. Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling Scandine. This includes,
but is not limited to:

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12325887?utm_src=pdf-interest
https://www.benchchem.com/product/b12325887?utm_src=pdf-body
https://www.chemicalbook.com/msds/scandine.htm
https://www.chembk.com/en/chem/Scandine
https://www.benchchem.com/product/b12325887?utm_src=pdf-body
https://www.benchchem.com/product/b12325887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12325887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

¢ Skin Protection:

o A flame-retardant laboratory coat is required.

o Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for any tears or
punctures before use.

o Full-length pants and closed-toe shoes are essential.

» Respiratory Protection: Work should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood, to avoid inhalation of any dust or vapors.[2]

1.2. Engineering Controls

e Chemical Fume Hood: All weighing, handling, and transferring of Scandine should be
performed in a chemical fume hood.

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and in good working order.

1.3. First Aid Measures

In the event of exposure, follow these first aid guidelines and seek immediate medical
attention:

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration.[1]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water.[1]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]
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Operational Plan for Handling Scandine

A systematic approach is critical for safely handling Scandine. The following workflow outlines
the key steps from preparation to disposal.

Preparation Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of Scandine.

Disposal Plan

As there is no specific disposal information available for Scandine, it must be treated as
hazardous chemical waste.

o Waste Segregation:

o Collect all solid waste contaminated with Scandine (e.g., weighing paper, contaminated
gloves, paper towels) in a designated, sealed, and clearly labeled hazardous waste
container.

o Collect all liquid waste containing Scandine in a separate, sealed, and clearly labeled
hazardous waste container.

» Disposal: All chemical waste must be disposed of in accordance with local, state, and federal
regulations.[3] Contact your institution's environmental health and safety (EHS) department
for specific guidance on hazardous waste disposal.

Quantitative Data

There is a significant lack of quantitative toxicological and environmental hazard data for
Scandine.[1] The available physical and chemical properties are summarized below.
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Property Value Reference
Molecular Formula C21H22N203 [1114]
Molecular Weight 350.42 g/mol [1]14]
Appearance Powder [2]

Melting Point 188-192°C [2]

Boiling Point 521.4 £ 50.0 °C at 760 mmHg [2][5]

N Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

Storage 2-8°C [2]
Acute Toxicity (Oral) No data available [1]
Skin Corrosion/Irritation No data available [1]
Serious Eye Damage/Irritation No data available [1]
Toxicity to Fish No data available [1]

Experimental Protocols

Due to the limited information available, no specific, validated experimental protocols for
handling Scandine can be provided. Researchers should develop their own standard operating
procedures (SOPSs) in consultation with their institution's safety office. These SOPs should
incorporate the safety measures outlined in this document. General prudent practices for
handling hazardous chemicals in the laboratory should be followed.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. orgsyn.org [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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